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Compound of Interest

Compound Name: Formylurea

Cat. No.: B075220

This guide provides a detailed comparison of the melting point of pure formylurea with related
organic compounds, urea and acetic acid. It includes a comprehensive experimental protocol
for melting point determination and visual diagrams to illustrate the experimental workflow. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical analysis.

Introduction to Melting Point Analysis

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range,
typically 0.5-1.0°C. The melting point is a fundamental physical property used for the
identification and purity assessment of a compound. Impurities tend to lower and broaden the
melting point range. Formylurea, a derivative of urea, is a white crystalline solid. Accurate
determination of its melting point is crucial for its characterization and quality control in
research and development.

Comparative Data of Formylurea and Related
Compounds

The following table summarizes the key physical properties of formylurea, urea, and acetic
acid, providing a basis for comparison.
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. Molecular ) .
Chemical Molecular . Melting Point
Compound Weight ( g/mol
Structure Formula ) (°C)
Formylurea O=CNC(=O)N C2HaN20:2 88.07 168 - 173[1]
132 - 135[2][3][4]
Urea H2NCONH: CHaN20 60.06
[51[6]
o 16 - 17[7][8][9]
Acetic Acid CHsCOOH C2H402 60.05
[10][11]

Analysis:

o Formylurea exhibits the highest melting point among the three compounds, which can be
attributed to its ability to form strong intermolecular hydrogen bonds and its planar structure,
allowing for efficient packing in the crystal lattice.[12][13]

¢ Urea, the parent compound of formylurea, has a significantly lower melting point. The
replacement of a hydrogen atom with a formyl group in formylurea increases its molecular
weight and likely enhances its intermolecular interactions, leading to a higher melting point.
[12]

e Acetic acid has the lowest melting point of the three. Although it forms hydrogen bonds, its
smaller size and different crystal packing result in weaker overall intermolecular forces
compared to formylurea and urea.[14]

Experimental Protocol: Melting Point Determination

This protocol outlines the capillary method for determining the melting point of a pure crystalline
solid like formylurea.

Apparatus:
» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)
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e Mortar and pestle

e Spatula

o Watch glass
Procedure:

e Sample Preparation:

o Ensure the formylurea sample is completely dry and in the form of a fine powder. If
necessary, gently grind the crystals using a mortar and pestle.

o Place a small amount of the powdered sample on a clean, dry watch glass.
e Packing the Capillary Tube:

o Press the open end of a capillary tube into the powdered sample, forcing a small amount
of the solid into the tube.

o Invert the tube and gently tap the sealed end on a hard surface to pack the sample into
the bottom.

o The packed sample should be 2-3 mm in height.
e Melting Point Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.

o Rapid Heating (Optional): For an unknown sample, first heat rapidly to get an approximate
melting point range. Allow the apparatus to cool before proceeding with a more accurate
measurement.

o Accurate Measurement: Heat the sample at a rate of approximately 10-20°C per minute
until the temperature is about 20°C below the expected melting point.

o Reduce the heating rate to 1-2°C per minute to ensure accurate determination.
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o Record the temperature at which the first liquid appears (the beginning of the melting
range) and the temperature at which the entire sample has turned into a clear liquid (the
end of the melting range).

e Post-Measurement:
o Turn off and allow the apparatus to cool.
o Dispose of the used capillary tube in the appropriate glass waste container.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the determination of the melting point of a
pure crystalline solid.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

